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Compound of Interest

Compound Name: O-Phospho-L-serine-13C3,15N

Cat. No.: B12406804 Get Quote

Technical Guide: O-Phospho-L-serine-¹³C₃,¹⁵N
This technical guide provides an in-depth overview of O-Phospho-L-serine-¹³C₃,¹⁵N, a stable

isotope-labeled compound crucial for researchers, scientists, and professionals in drug

development. It covers supplier information, physicochemical properties, experimental

applications, and its role in biological pathways.

Supplier and Catalog Information
O-Phospho-L-serine-¹³C₃,¹⁵N is a specialized chemical available from a select number of

suppliers. The following table summarizes the available supplier and catalog information.

Supplier Catalog Number CAS Number

MedChemExpress HY-15129S 2734706-69-3

BOC Sciences BLP-016340 2734706-69-3

Amaybio (Aladdin) Aladdin-O647670-500μg 2734706-69-3

Physicochemical and Technical Data
The quantitative data for O-Phospho-L-serine-¹³C₃,¹⁵N is summarized below, providing key

technical specifications.
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Property Value Source

Molecular Formula ¹³C₃H₈¹⁵NO₆P
MedChemExpress[1], BOC

Sciences[2]

Molecular Weight 189.04
MedChemExpress[1], BOC

Sciences[2]

Purity (HPLC) 99.19% MedChemExpress[1]

Isotopic Enrichment 99.0% MedChemExpress[1]

Appearance Off-white to light yellow solid MedChemExpress[1]

Storage (Solid)
4°C, sealed, away from

moisture
MedChemExpress[1]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month
MedChemExpress[1][3]

Biological Role and Signaling Pathways
O-Phospho-L-serine is a key intermediate in the serine biosynthesis pathway and an active

ligand for metabotropic glutamate receptors (mGluRs).[3]

Serine Biosynthesis Pathway

O-Phospho-L-serine is the immediate precursor to L-serine in one of the primary serine

synthesis pathways.
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Serine Biosynthesis Pathway

3-Phosphoglycerate

Phosphohydroxypyruvate

3-PG Dehydrogenase

O-Phospho-L-serine

Phosphoserine Aminotransferase

L-Serine

Phosphoserine Phosphatase

O-Phospho-L-serine Interaction with mGluRs

Group III mGluRs Group I mGluR Group II mGluR

mGluR4 mGluR6 mGluR7 mGluR8 mGluR1 mGluR2

O-Phospho-L-serine

Agonist Agonist Agonist Agonist Weak Antagonist Potent Antagonist
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Workflow for Quantitative Analysis using an Internal Standard

Sample Preparation

LC-MS/MS Analysis

Data Processing

Sample

Spike with known concentration of
O-Phospho-L-serine-¹³C₃,¹⁵N

Biological Sample (e.g., plasma, tissue homogenate)

Extract

Protein Precipitation &
Metabolite Extraction

Dry

Supernatant Collection

Reconstitute

Inject

Reconstitute in appropriate solvent

Separate

Inject onto LC system

Mass Spectrometric Detection
(MRM mode)

Chromatographic Separation

Integrate

Monitor transitions for both
labeled and unlabeled analyte

Calculate analyte concentration based on
the peak area ratio of unlabeled to labeled standard

Peak Integration

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12406804?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. isotope.bocsci.com [isotope.bocsci.com]

3. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [O-Phospho-L-serine-13C3,15N supplier and catalog
number]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12406804#o-phospho-l-serine-13c3-15n-supplier-
and-catalog-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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